Cas no 930-21-2 (azetidin-2-one)

azetidin-2-one structure
azetidin-2-one structure
Product Name:azetidin-2-one
CAS No:930-21-2
MF:C3H5NO
MW:71.0779006481171
MDL:MFCD00013328
CID:40280
PubChem ID:24859374
Update Time:2024-10-26

azetidin-2-one Chemical and Physical Properties

Names and Identifiers

    • Azetidin-2-one
    • 2-Azacyclobutanone
    • 2-Azetidinone
    • Azetan-2-one
    • 2-oxoazetidine
    • 4-oxo-azetidine
    • PROPIOLACTAM
    • Azetidinone
    • beta-Propiolactam
    • beta-Lactam
    • azetidine-2-one
    • 2-Azetdinone
    • Epitope ID:141488
    • KSC257I5N
    • MNFORVFSTILPAW-UHFFFAOYSA-N
    • BCP28406
    • STR01840
    • SBB056216
    • BBL100059
    • STL511031
    • TRA0015141
    • ST2406634
    • AB0027715
    • W9581
    • 67944-EP2
    • 2-Azetidone
    • 3-Aminopropanoic acid lactam
    • 3-Aminopropionic acid lactam
    • β-Alanine, lactam
    • β-Propiolactam
    • 930-21-2
    • PS-9375
    • MFCD00013328
    • J-519610
    • EN300-70816
    • betaPropiolactam
    • 2-azetidinone; 2-azacyclobutanone
    • CHEBI:35627
    • beta-Lactams
    • CHEBI:327119
    • DTXSID30239225
    • LCZC2198
    • AKOS005255094
    • 2Azacyclobutanone
    • CS-W011364
    • Q21099588
    • DTXCID50161716
    • SB50691
    • 2-Azetidinone, 98%
    • CHEMBL344042
    • azetidin-2-one
    • MDL： MFCD00013328
    • Inchi： 1S/C3H5NO/c5-3-1-2-4-3/h1-2H2,(H,4,5)
    • InChI Key： MNFORVFSTILPAW-UHFFFAOYSA-N
    • SMILES： O=C1CCN1

Computed Properties

  • Exact Mass: 71.03710
  • Monoisotopic Mass: 71.037113783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 59.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0347 (rough estimate)
  • Melting Point: 74-76 °C (lit.)
  • Boiling Point: 106 °C/15 mmHg(lit.)
  • Refractive Index: 1.4035 (estimate)
  • Solubility: chloroform: very soluble(lit.)
  • PSA: 29.10000
  • LogP: -0.16490
  • Solubility: Not determined

azetidin-2-one Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3263 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：Ⅱ
  • Storage Condition：2-8°C
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R34

azetidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

azetidin-2-one Pricemore >>

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azetidin-2-one Production Method

Production Method 1

107-95-9 107-95-9
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  30 min, 25 - 30 °C
1.2 Reagents: Lawesson's reagent ;  30 min, 25 - 30 °C; 30 °C → 0 °C
1.3 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; overnight, 25 - 30 °C
1.4 Reagents: Water
Reference
Use of 2,2'-dibenzothiazolyl disulfide-triphenylphosphine and Lawesson's Reagent in the cyclization of β-amino acids
Kanwar, Seema; Sharma, S. D., Bulletin of the Chemical Society of Japan, 2006, 79(11), 1748-1752

Production Method 2

924-73-2 924-73-2
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Bromo(2,4,6-trimethylphenyl)magnesium
Reference
The synthesis and properties of 2-azetidinone and the synthesis, properties, and reactions of alkyl dichloromethyl disultides
Wann, Robert Earl, 1966, , ,

Production Method 3

115946-47-9 115946-47-9
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Tetraethylammonium perchlorate Solvents: Dimethylformamide
Reference
Electrochemical process for the preparation of lactams unsubstituted at the nitrogen
, Italy, , ,

Production Method 4

156-87-6 156-87-6
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Catalase ,  Mannitol dehydrogenase (NAD) ,  Alcohol dehydrogenase ,  4H-Benz[g]imidazo[1,2,3-ij]pteridin-12-ium, 1,2,5,6-tetrahydro-4,6-dioxo-9-(trif… Solvents: Water ;  24 h, pH 8, 30 °C
Reference
Method for synthesizing lactam compound with high catalytic efficiency
, China, , ,

Production Method 5

5009-27-8 5009-27-8
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Acetone
Reference
Cyclopropanone
De Kimpe, Norbert, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

Production Method 6

107-95-9 107-95-9
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Titanium isopropoxide Solvents: 1,2-Dichloroethane ;  3 - 26 h, 83 °C → reflux
Reference
Titanium Tetraisopropoxide
Banwell, Martin G.; Garcia-Garcia, Patricia; Aguilar, Enrique, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 7

107-95-9 107-95-9
930-21-2 930-21-2
Reaction Conditions
Reference
Product class 7: aryl hypohalites, aryl peroxides, and aryloxy sulfur compounds
Chen, J.; Chiu, C. K.-F., Science of Synthesis, 2007, 31, 665-704

Production Method 8

5009-27-8 5009-27-8
930-21-2 930-21-2
Reaction Conditions
Reference
Product class 9: β-Lactams
Coates, C.; Kabir, J.; Turos, E., Science of Synthesis, 2005, 21, 609-646

Production Method 9

1189-71-5 1189-71-5
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ,  (+)-Methyl lactate ;  40 min, rt; rt → 2 °C
1.2 Reagents: Triethyl phosphite ;  2 °C; 5 h, 2 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  1.5 h, 55 °C
1.4 Reagents: tert-Butyldimethylsilyl chloride
1.5 Solvents: Toluene ;  rt → -3 °C; 3 h, -3 °C; -3 °C → -4 °C
1.6 Reagents: Sodium sulfite Solvents: Water ;  4 °C → rt
Reference
Method for preparation of 2-azetidinone
, China, , ,

Production Method 10

115946-47-9 115946-47-9
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: 1,2-Dimethoxyethane ,  Tetraethylammonium perchlorate Solvents: Dimethylformamide
Reference
Electrodic cleavage of the nitrogen-sulfur bond in N-tosylcarboxamides. A new entry to N-unsubstituted lactams
Casadei, Maria Antonietta; Gessner, Andreas; Inesi, Achille; Jugelt, Werner; Moracci, Franco Micheletti, Journal of the Chemical Society, 1992, (15), 2001-4

Production Method 11

28562-53-0 28562-53-0
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol
1.2 Reagents: Amberlite
Reference
Oxidation of 3-alkylidene-β-lactams. Preparation of 3-alkenyl-3-hydroxy-β-lactams
Ogilvie, William W.; Durst, Tony, Canadian Journal of Chemistry, 1988, 66(2), 304-9

Production Method 12

107-95-9 107-95-9
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: (Chloromethylene)dimethylammonium chloride Solvents: Acetonitrile ;  30 min, 0 °C
1.2 Reagents: Triethylamine Solvents: Acetonitrile ;  0 °C; overnight, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water
Reference
(Chloromethylene)dimethylammonium chloride. A highly efficient reagent for the synthesis of β-lactams from β-amino acids
Kanwar, Seema; Sharma, Sain D., Journal of Chemical Research, 2005, (11), 705-707

Production Method 13

110967-04-9 110967-04-9
930-21-2 930-21-2
51599-74-7 51599-74-7
Reaction Conditions
1.1 Reagents: Sodium periodate ,  Ruthenium tetroxide Solvents: Ethyl acetate ,  Water
Reference
Ruthenium tetroxide oxidation of N-alkyllactams
Yoshifuji, Shigeyuki; Arakawa, Yukimi; Nitta, Yoshihiro, Chemical & Pharmaceutical Bulletin, 1987, 35(1), 357-63

Production Method 14

4138-35-6 4138-35-6
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Triisobutylaluminum Solvents: Diethyl ether
Reference
The conversion of β-amino esters by alkylaluminum compounds into β-lactams
Vorbrueggen, Helmut; Woodward, Robert Burns, Tetrahedron, 1993, 49(8), 1625-34

Production Method 15

13837-45-1 13837-45-1
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Acetone
Reference
Cyclopropanone reactions. Cyclobutanone derivatives from vinylic and acetylenic cyclopropanols
Wasserman, Harry H.; Cochoy, Robert E.; Baird, Mark S., Journal of the American Chemical Society, 1969, 91(9), 2375-6

Production Method 16

85270-00-4 85270-00-4
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile ,  Tributylstannane Solvents: Benzene ;  80 °C
Reference
Suppressed β-Effect of Silicon in 3-Silylated Monocyclic β-Lactams: The Role of Antiaromaticity
Bag, Subhendu Sekhar; Kundu, Rajen; Basak, Amit; Slania, Zdenek, Organic Letters, 2009, 11(24), 5722-5725

Production Method 17

13837-45-1 13837-45-1
930-21-2 930-21-2
Reaction Conditions
Reference
Product class 2: cycloalkanols
Scott, P. J. H.; Steel, P. G., Science of Synthesis, 2008, 36, 459-530

Production Method 18

28562-53-0 28562-53-0
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Potassium borohydride Solvents: Water
Reference
A novel preparation of 4-unsubstituted β-lactams
Pfaendler, Hans Rudolf; Hoppe, Heike, Heterocycles, 1985, 23(2), 265-72

Production Method 19

930-21-2 930-21-2
Reaction Conditions
Reference
Synthesis, characterization and anti-microbial evaluation of azetidinone
Khandelwal, Nikita; Jawarkar, S. G.; Game, M. D.; Tade, Dhiraj A., World Journal of Pharmacy and Pharmaceutical Sciences, 2021, 10(8), 2450-2465

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